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Compound of Interest

Compound Name:
2-(Pyrrolidin-3-yl)propan-2-ol

hydrochloride

Cat. No.: B1455900 Get Quote

The five-membered, saturated pyrrolidine ring is a privileged scaffold in medicinal chemistry,

forming the core of numerous approved drugs and clinical candidates.[1][2] Its prevalence

stems from several key advantages: the non-planar, sp³-hybridized nature of the ring allows for

a three-dimensional exploration of chemical space, which is crucial for achieving high-affinity

and selective interactions with biological targets.[1][2] The nitrogen atom provides a key site for

hydrogen bonding and a convenient handle for molecular elaboration.

(S)-2-(Pyrrolidin-3-yl)propan-2-ol hydrochloride introduces three specific features that

enhance its utility as a synthetic building block:

Defined Stereochemistry: The (S)-configuration at the C3 position is critical. Biological

systems are inherently chiral, and the specific spatial orientation of substituents often

dictates the pharmacological activity, efficacy, and safety profile of a drug candidate.[1]

Tertiary Alcohol Moiety: The propan-2-ol group provides a hydroxyl functional group that can

act as a hydrogen bond donor or acceptor. It also serves as a synthetic handle for further

functionalization, such as etherification or esterification, to modulate properties like solubility

or target engagement.

The Hydrochloride Salt Form: This form generally enhances the compound's stability and

crystallinity and improves its solubility in aqueous media, which can be advantageous for

certain reaction conditions and for handling and storage.
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This guide serves as a technical resource for effectively synthesizing, characterizing, and

strategically deploying this valuable chiral intermediate in drug discovery programs.

Physicochemical and Structural Data
A precise understanding of a compound's fundamental properties is the bedrock of its

successful application in research and development. The key data for (S)-2-(Pyrrolidin-3-
yl)propan-2-ol hydrochloride are summarized below.

Property Value Source

IUPAC Name
2-[(3S)-pyrrolidin-3-yl]propan-

2-ol;hydrochloride
[3]

CAS Number 1273577-45-9 [3]

Molecular Formula C₇H₁₅NO · HCl [3]

Molecular Weight 165.66 g/mol [3][4]

Canonical SMILES CC(C)(O)C1CCNC1.Cl

Related CAS Numbers

(R)-enantiomer HCl: 2203403-

97-6 Racemate (free base):

351369-41-0

[5][6][7][8]

Synthesis and Stereochemical Integrity
The synthesis of enantiomerically pure compounds is a cornerstone of modern pharmaceutical

development. The proposed pathway to (S)-2-(Pyrrolidin-3-yl)propan-2-ol hydrochloride
leverages a commercially available chiral starting material to ensure high stereochemical

fidelity.

Proposed Synthetic Pathway
A logical and efficient synthesis starts from a chiral precursor, such as (S)-1-Boc-3-

hydroxypyrrolidine, to control the stereochemistry at the C3 position from the outset. The Boc

(tert-butoxycarbonyl) group is an ideal choice for protecting the pyrrolidine nitrogen due to its
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stability under a wide range of reaction conditions and its straightforward removal under acidic

conditions.

The overall synthetic workflow is as follows:

Oxidation: The secondary alcohol of the starting material is oxidized to a ketone.

Grignard Reaction: A Grignard reagent (e.g., methylmagnesium bromide) is added to the

ketone to form the desired tertiary alcohol. This step creates the 2-hydroxyprop-2-yl side

chain.

Deprotection and Salt Formation: The Boc protecting group is removed using a strong acid,

typically hydrochloric acid, which concurrently forms the final hydrochloride salt.
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Proposed Synthesis of (S)-2-(Pyrrolidin-3-yl)propan-2-ol HCl

(S)-1-Boc-3-hydroxypyrrolidine
(Chiral Starting Material)

1-Boc-pyrrolidin-3-one

 Oxidation (e.g., PCC, Swern) 

(S)-1-Boc-3-(2-hydroxypropan-2-yl)pyrrolidine

 Grignard Reaction
(CH3MgBr in THF) 

(S)-2-(Pyrrolidin-3-yl)propan-2-ol hydrochloride
(Final Product)

 Deprotection & Salt Formation
(HCl in Dioxane/MeOH) 
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Chiral HPLC Analysis Workflow

1. Method Development
(Screen CSPs & Mobile Phases)

2. Racemic Standard Analysis
(Confirm separation of (S) and (R) peaks)

 Identify suitable conditions 

3. Sample Analysis
(Inject synthesized (S)-enantiomer)

 Apply optimized method 

4. Data Interpretation
(Calculate Enantiomeric Excess (e.e.))

 Integrate peak areas 

e.e. (%) = 
[Area(S) - Area(R)] / [Area(S) + Area(R)] * 100
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Role in Drug Discovery Cascade

Building Block Library
(S)-2-(Pyrrolidin-3-yl)

propan-2-ol HCl

Lead Generation
(Parallel Synthesis)

 Incorporation into scaffold Lead Optimization
(SAR Studies)

 Active compounds identified 
Candidate Selection

 Optimized ADME/potency 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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